3-(chloromethyl)-1-ethyl-1H-pyrazole hydrochloride

• IUPAC Name: 3-(chloromethyl)-1-ethylpyrazole;hydrochloride
• InChI: InChI=1S/C6H9ClN2.ClH/c1-2-9-4-3-6(5-7)8-9;/h3-4H,2,5H2,1H3;1H
• InChI Key: ORRXOKMLCURUCL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)CCl.Cl
• Molecular Formula: C6H10Cl2N2
• Molecular Weight: 181.06 g/mol
• CAS No.: 1172973-66-8; 1313410-14-8

Description

3-(chloromethyl)-1-ethyl-1H-pyrazole hydrochloride is a useful research compound. Its molecular formula is C6H10Cl2N2 and its molecular weight is 181.06. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To (1-ethyl-1H-pyrazol-3-yl)methanol (4.41 g, 34.96 mmol) in DCM (30 mL) at 0° C. was cautiously added thionyl chloride (15.26 mL, 209.7 mmol). The cold bath was removed and the reaction mixture was stirred at ambient temperature for 3 hours. The mixture was concentrated under reduced pressure to give the crude product (5.78 g) which was used directly in the next step.